![molecular formula C15H13N3OS B5561340 N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine](/img/structure/B5561340.png)
N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine
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Overview
Description
N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine, also known as MPTA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPTA belongs to the class of thiazole derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.
Scientific Research Applications
N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of inflammatory cytokines. N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has also been shown to have antitumor effects by inducing apoptosis in cancer cells. Additionally, N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been shown to exhibit antimicrobial effects against various bacterial and fungal strains.
Mechanism of Action
The mechanism of action of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine is not fully understood. However, it has been suggested that N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine exerts its biological effects by modulating various signaling pathways. For example, N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammatory responses. N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has also been shown to activate the p38 MAPK pathway, which is involved in the regulation of cell survival and apoptosis.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6. N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has also been shown to induce apoptosis in cancer cells by activating the caspase cascade. Additionally, N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been shown to exhibit antimicrobial effects against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine in lab experiments is its relatively low toxicity. N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine has been shown to exhibit low cytotoxicity in various cell lines, making it a suitable candidate for further in vitro and in vivo studies. However, one limitation of using N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine is its limited solubility in aqueous solutions. This can make it difficult to administer N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine in certain experimental settings.
Future Directions
There are several future directions for research on N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine. One area of interest is the development of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine-based therapeutics for the treatment of inflammatory diseases, such as rheumatoid arthritis. Another area of interest is the development of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine-based therapeutics for the treatment of cancer. Additionally, further studies are needed to elucidate the mechanism of action of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine and to identify potential drug targets.
Synthesis Methods
The synthesis of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde and 2-pyridinecarboxaldehyde in the presence of a catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of N-(4-methoxyphenyl)-4-(2-pyridinyl)-1,3-thiazol-2-amine. The purity of the synthesized compound can be confirmed by various analytical techniques, including NMR, IR, and mass spectrometry.
properties
IUPAC Name |
N-(4-methoxyphenyl)-4-pyridin-2-yl-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3OS/c1-19-12-7-5-11(6-8-12)17-15-18-14(10-20-15)13-4-2-3-9-16-13/h2-10H,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HESWJWKRXGHKFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC2=NC(=CS2)C3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-methoxyphenyl]-N-{4-[2-pyridinyl]-1,3-thiazol-2-yl}amine |
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